![molecular formula C20H21NO3 B214808 3-[2-(4-tert-Butylphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one](/img/structure/B214808.png)
3-[2-(4-tert-Butylphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one
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Overview
Description
3-[2-(4-tert-Butylphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one, also known as TAK-659, is a small molecule inhibitor of Bruton's tyrosine kinase (BTK). BTK is a crucial enzyme involved in the signaling pathway of B cells, which play a significant role in the immune system. Inhibition of BTK has shown potential in the treatment of various B-cell malignancies and autoimmune diseases.
Mechanism of Action
BTK plays a crucial role in the signaling pathway of B cells. Upon activation of the B-cell receptor, BTK is phosphorylated, leading to downstream signaling events that result in B-cell proliferation and survival. 3-[2-(4-tert-Butylphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one selectively inhibits BTK by binding to its active site, preventing its phosphorylation and subsequent downstream signaling events. This leads to the suppression of B-cell receptor signaling and subsequent apoptosis of malignant B cells.
Biochemical and Physiological Effects:
This compound has been shown to selectively inhibit BTK, leading to the suppression of B-cell receptor signaling and subsequent apoptosis of malignant B cells. It also modulates the immune system by reducing the production of inflammatory cytokines. In preclinical studies, this compound has demonstrated efficacy in the treatment of B-cell malignancies and autoimmune diseases.
Advantages and Limitations for Lab Experiments
One advantage of 3-[2-(4-tert-Butylphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one is its selectivity for BTK, which reduces off-target effects. It also has a favorable pharmacokinetic profile, with a long half-life and good oral bioavailability. However, this compound has limitations in terms of its solubility and stability, which can affect its efficacy and reproducibility in lab experiments.
Future Directions
For 3-[2-(4-tert-Butylphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one include clinical trials in patients with B-cell malignancies and autoimmune diseases. It also has potential for combination therapy with other targeted agents, such as anti-CD20 antibodies, to enhance its efficacy. Additionally, further research is needed to optimize its pharmacokinetic and pharmacodynamic properties and to identify potential biomarkers for patient selection and monitoring.
Synthesis Methods
The synthesis of 3-[2-(4-tert-Butylphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one involves the reaction of 3-hydroxy-1,3-dihydro-2H-indol-2-one with 4-tert-butylbenzaldehyde in the presence of a base and a catalyst. The reaction yields this compound, which is then purified through a series of chromatographic techniques.
Scientific Research Applications
3-[2-(4-tert-Butylphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one has shown promising results in preclinical studies for the treatment of B-cell malignancies, such as chronic lymphocytic leukemia (CLL) and mantle cell lymphoma (MCL). It has also demonstrated efficacy in autoimmune diseases, such as rheumatoid arthritis and systemic lupus erythematosus (SLE). This compound has been shown to selectively inhibit BTK, leading to the suppression of B-cell receptor signaling and subsequent apoptosis of malignant B cells. It also modulates the immune system by reducing the production of inflammatory cytokines.
properties
Molecular Formula |
C20H21NO3 |
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Molecular Weight |
323.4 g/mol |
IUPAC Name |
3-[2-(4-tert-butylphenyl)-2-oxoethyl]-3-hydroxy-1H-indol-2-one |
InChI |
InChI=1S/C20H21NO3/c1-19(2,3)14-10-8-13(9-11-14)17(22)12-20(24)15-6-4-5-7-16(15)21-18(20)23/h4-11,24H,12H2,1-3H3,(H,21,23) |
InChI Key |
WSMJGIMQTHFEQJ-UHFFFAOYSA-N |
SMILES |
CC(C)(C)C1=CC=C(C=C1)C(=O)CC2(C3=CC=CC=C3NC2=O)O |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)C(=O)CC2(C3=CC=CC=C3NC2=O)O |
Origin of Product |
United States |
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